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Abstract

Cyclohexyl hexanoate (CAS 6243-10-3), an ester of cyclohexanol and hexanoic acid, finds
applications in the fragrance, flavor, and chemical industries.[1] Its potential use as a building
block or intermediate in pharmaceutical synthesis necessitates a thorough understanding of its
thermophysical properties.[1][2] These properties are critical for process design, reaction
engineering, formulation development, and safety assessments. This technical guide provides
a comprehensive overview of the key thermophysical properties of cyclohexyl hexanoate,
including density, viscosity, surface tension, heat capacity, thermal conductivity, and refractive
index. Due to the limited availability of direct experimental data for cyclohexyl hexanoate, this
document synthesizes known values with estimations derived from data on analogous
cyclohexyl esters. Detailed experimental protocols for determining these properties are also
presented, alongside a generalized workflow illustrating the role of physicochemical
characterization in small molecule drug development.

Physicochemical Properties

Cyclohexyl hexanoate is a colorless to pale yellow liquid with a characteristic fruity odor.[3] It
is generally soluble in organic solvents but has limited solubility in water.[3][4]
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Table 1: General and Calculated Physicochemical Properties of Cyclohexyl Hexanoate

Property Value Unit Source | Method
Molecular Formula C12H2202 - [5]
Molecular Weight 198.30 g/mol [5]
CAS Number 6243-10-3 - [5]
Normal Boiling Point
258 °C [4]
(Est.)
525.86 K Joback Method[6]
Flash Point 95.56 °C [1]
Enthalpy of Formation
-481.49 kJ/mol Joback Method][6]
(Ideal Gas, Est.)
Gibbs Free Energy of
] -159.31 kJ/mol Joback Method|[6]
Formation (Est.)
Enthalpy of
Vaporization (at Tboil, 48.99 kJ/mol Joback Method|[6]
Est.)
Critical Temperature
711.12 K Joback Method|[6]
(Est.)
Critical Pressure (Est.) 2100 kPa Joback Method|[6]
Critical Volume (Est.) 0.710 m3/kmol Joback Method|[6]
Water Solubility (at
0.15 g/L [4]

25°C)

Temperature-Dependent Thermophysical Properties

The following tables summarize available and estimated temperature-dependent
thermophysical data for cyclohexyl hexanoate. Where direct experimental data is unavailable,
values are estimated based on trends observed for analogous short-chain cyclohexyl esters
(e.g., cyclohexyl acetate, propanoate, and butyrate).[2][7][8]
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Table 2: Density (p)

Temperature (K)

Density (g/cm?)
(Estimated)

Notes

Estimated based on related

293.15 (20°C) ~0.93 - 0.96
cyclohexyl esters.[9]
Density typically decreases

313.15 (40°C) ~0.91-0.94 linearly with increasing
temperature.

333.15 (60°C) ~0.89 - 0.92

Table 3: Dynamic Viscosity (n)
Dynamic Viscosity (mPa-s)
Temperature (K) Notes

(Estimated)

Estimated based on analogous

compounds. Viscosity

293.15 (20°C) ~25-4.0 ) )
decreases exponentially with
temperature.

313.15 (40°C) ~15-25

333.15 (60°C) ~1.0-1.8

Table 4: Surface Tension (y)
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Temperature (K)

Surface Tension (mN/m)
(Estimated)

Notes

Estimated based on similar

esters. Surface tension

298.15 (25°C) ~28 - 32 generally shows a linear
decrease with increasing
temperature.[3][10]

313.15 (40°C) ~27-31

328.15 (55°C) ~26 - 30

Table 5: Isobaric Heat Capacity (Cp) - Liquid

Temperature (K)

Heat Capacity (J/mol-K)
(Estimated)

Notes

Estimated based on data for

analogous cyclohexyl esters.

298.15 (25°C) ~380 - 420 [2][9] Liquid heat capacity
generally increases with
temperature.

313.15 (40°C) ~390 - 430

328.15 (55°C) ~400 - 440

Table 6: Thermal Conductivity (k) - Liquid
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Thermal Conductivity

Temperature (K) . Notes
(W/m-K) (Estimated)

Estimated based on similar

organic liquids. Thermal
298.15 (25°C) ~0.13-0.15 conductivity of liquids typically

decreases slightly with

increasing temperature.[7]

323.15 (50°C) ~0.12-0.14

348.15 (75°C) ~0.11-0.13

Table 7: Refractive Index (n_D)

Temperature (°C) Refractive Index Source
17.0 1.44650 [1]
20.0 1.4445 - 1.4475 [11]

Role in Drug Development

In the context of drug development, small organic molecules like cyclohexyl hexanoate can
serve as intermediates or building blocks in the synthesis of active pharmaceutical ingredients
(APIs). The physicochemical properties of such molecules are critical during the preclinical
development phase.[12] They influence process chemistry (e.g., reaction kinetics, solvent
selection, purification), formulation development (e.g., solubility, excipient compatibility), and
safety assessments.[12][13] A thorough characterization ensures a robust and scalable
manufacturing process and a stable, effective final drug product.[13][14]
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Caption: Generalized workflow for small molecule drug development.
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Experimental Protocols

Precise determination of thermophysical properties requires standardized experimental
methods. Below are detailed protocols for key measurements.

Density Measurement

e Principle: Density is determined by measuring the mass of a known volume of the liquid at a
controlled temperature.

e Instrumentation: A high-precision vibrating tube densimeter (e.g., Anton Paar DMA series) is
commonly used.

» Methodology:

o Calibration: The instrument is calibrated using two standards of known density, typically
dry air and ultrapure water, across the desired temperature range.

o Sample Preparation: The cyclohexyl hexanoate sample must be of high purity (=99%)
and degassed to remove dissolved air bubbles that can affect measurement accuracy.

o Measurement: The sample is injected into the oscillating U-tube of the densimeter. The
instrument measures the oscillation period, which is directly related to the density of the
sample.

o Temperature Control: The temperature of the measurement cell is controlled with a high-
precision Peltier thermostat, typically with an accuracy of £0.01 K.

o Data Acquisition: Measurements are taken at various temperature setpoints, allowing the
sample to thermally equilibrate at each point before recording the density value.

Viscosity Measurement

 Principle: Dynamic viscosity is measured by determining the shear stress of the fluid at a
given shear rate and temperature.

 Instrumentation: A rotational viscometer or a rolling/falling-ball viscometer (e.g., Anton Paar
SVM series) is suitable.
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o Methodology:

o Calibration: The viscometer is calibrated using certified viscosity standards at each
measurement temperature.

o Sample Preparation: A small, pure, and degassed sample of cyclohexyl hexanoate is
introduced into the measurement cell.

o Measurement:

» Rotational Viscometer: A spindle rotates within the sample, and the torque required to
overcome the viscous drag is measured.

» Stabinger Viscometer (SVM): A magnet-containing tube rotates at a constant speed
within a sample-filled measuring cell. The rotational speed difference, caused by
hydrodynamic forces, is a measure of the dynamic viscosity. Simultaneously, density
can be measured by the U-tube principle to determine kinematic viscosity.

o Temperature Control: The sample temperature is precisely controlled using an integrated
Peltier system.

o Data Acquisition: Viscosity is measured across a range of temperatures, ensuring thermal
equilibrium is reached at each setpoint.

Surface Tension Measurement

e Principle: Surface tension is determined by measuring the force required to detach a probe
(e.g., aring or plate) from the liquid's surface or by analyzing the shape of a pendant drop.

 Instrumentation: A force tensiometer (using the du Nouy ring or Wilhelmy plate method) or a
drop shape analyzer.

e Methodology (du Nouly Ring Method):

o Calibration: The instrument is calibrated with a certified weight. The platinume-iridium ring is
cleaned thoroughly, typically by flaming, to ensure complete wettability.
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o Sample Preparation: The cyclohexyl hexanoate sample is placed in a clean,
temperature-controlled vessel.

o Measurement: The ring is immersed in the liquid and then slowly pulled through the
interface. The instrument records the maximum force exerted on the ring just before it
detaches from the liquid surface.

o Correction: A correction factor is applied to the measured force to account for the volume
of liquid lifted, yielding the surface tension.

o Temperature Control: The sample vessel is jacketed and connected to a circulating water
bath to maintain a constant temperature.

Heat Capacity Measurement

e Principle: Isobaric heat capacity is determined by measuring the heat flow required to
change the temperature of a sample by a specific amount.

 Instrumentation: Differential Scanning Calorimeter (DSC).
o Methodology:

o Calibration: The DSC instrument's temperature and heat flow are calibrated using certified
standards (e.g., indium, sapphire).

o Sample Preparation: A small, accurately weighed sample of cyclohexyl hexanoate
(typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty pan is used as a
reference.

o Measurement (Three-Step Method): a. A baseline run is performed with two empty pans.
b. Arun is performed with a sapphire standard in the sample position. c. Arun is
performed with the cyclohexyl hexanoate sample.

o Heating Program: All runs are conducted under a controlled inert atmosphere (e.g.,
nitrogen) using the same heating rate (e.g., 10 °C/min) over the desired temperature
range.
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o Calculation: The heat capacity of the sample is calculated by comparing the heat flow
signals from the three runs.

Thermal Conductivity Measurement

e Principle: The transient hot-wire method is commonly used. It involves measuring the
temperature rise of a thin wire immersed in the liquid after a short electrical pulse is applied.

e Instrumentation: A transient hot-wire thermal conductivity analyzer.
o Methodology:

o Calibration: The instrument is calibrated against fluids of known thermal conductivity, such
as toluene or water.

o Sample Preparation: The measurement cell is filled with the pure cyclohexyl hexanoate
sample.

o Measurement: A short, precise heating pulse is applied to the platinum wire, and the
resulting temperature change over time is recorded. The rate of temperature rise is related
to the thermal diffusivity of the fluid, from which thermal conductivity is calculated.

o Temperature and Pressure Control: The sample cell is placed in a thermostat to control the
temperature. Measurements can be performed at various temperatures and pressures.

Visualization of Experimental Workflow

The comprehensive characterization of a substance like cyclohexyl hexanoate involves a
logical sequence of experiments. The workflow ensures that foundational properties are
determined first, followed by more complex thermal and stability analyses.
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Caption: Workflow for thermophysical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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